Cas no 2249525-26-4 (1-{[4'-(1H-1,3-benzodiazole-1-sulfonyl)-4-methoxy-[1,1'-biphenyl]-2-yl]sulfonyl}-1H-1,3-benzodiazole)

• Product Name: 1-{[4'-(1H-1,3-benzodiazole-1-sulfonyl)-4-methoxy-[1,1'-biphenyl]-2-yl]sulfonyl}-1H-1,3-benzodiazole
• CAS No: 2249525-26-4
• MF: C₂₇H₂₀N₄O₅S₂
• MW: 544.601503372192
• CID: 5354770
• Update Time: 2025-07-16

1-{[4'-(1H-1,3-benzodiazole-1-sulfonyl)-4-methoxy-[1,1'-biphenyl]-2-yl]sulfonyl}-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 1,1'-(4-methoxy-[1,1'-biphenyl]-2,4'-disulfonyl)bis(1H-benzo[d]imidazole)
• 1-[4-[2-(benzimidazol-1-ylsulfonyl)-4-methoxyphenyl]phenyl]sulfonylbenzimidazole
• 1-{[4'-(1H-1,3-benzodiazole-1-sulfonyl)-4-methoxy-[1,1'-biphenyl]-2-yl]sulfonyl}-1H-1,3-benzodiazole
• Z3243746077

• Inchi： 1S/C27H20N4O5S2/c1-36-20-12-15-22(27(16-20)38(34,35)31-18-29-24-7-3-5-9-26(24)31)19-10-13-21(14-11-19)37(32,33)30-17-28-23-6-2-4-8-25(23)30/h2-18H,1H3
• InChI Key： YMYWVWQMSITDCK-UHFFFAOYSA-N
• SMILES： S(C1=CC(=CC=C1C1C=CC(=CC=1)S(N1C=NC2C=CC=CC1=2)(=O)=O)OC)(N1C=NC2C=CC=CC1=2)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 38
• Rotatable Bond Count: 6
• Complexity: 1040
• XLogP3: 5
• Topological Polar Surface Area: 130

Additional information on 1-{[4'-(1H-1,3-benzodiazole-1-sulfonyl)-4-methoxy-[1,1'-biphenyl]-2-yl]sulfonyl}-1H-1,3-benzodiazole

Introduction to 1-{[4'-(1H-1,3-benzodiazole-1-sulfonyl)-4-methoxy-[1,1'-biphenyl]-2-yl]sulfonyl}-1H-1,3-benzodiazole (CAS No. 2249525-26-4)

1-{[4'-(1H-1,3-benzodiazole-1-sulfonyl)-4-methoxy-[1,1'-biphenyl]-2-yl]sulfonyl}-1H-1,3-benzodiazole (CAS No. 2249525-26-4) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of benzodiazoles, which are known for their diverse biological activities, including anxiolytic, sedative, and anticonvulsant properties. The unique structural features of this compound make it a promising candidate for further research and development in the pharmaceutical industry.

The molecular structure of 1-{[4'-(1H-1,3-benzodiazole-1-sulfonyl)-4-methoxy-[1,1'-biphenyl]-2-yl]sulfonyl}-1H-1,3-benzodiazole is characterized by the presence of two benzodiazole rings and a biphenyl moiety. The sulfonyl groups attached to these rings play a crucial role in the compound's biological activity and pharmacological properties. The methoxy substitution on the biphenyl ring further enhances the compound's lipophilicity and bioavailability, making it an attractive target for drug design.

Recent studies have focused on the potential therapeutic applications of this compound. One notable area of research is its activity as a selective serotonin reuptake inhibitor (SSRI). SSRIs are widely used in the treatment of depression and anxiety disorders. Preliminary in vitro studies have shown that 1-{[4'-(1H-1,3-benzodiazole-1-sulfonyl)-4-methoxy-[1,1'-biphenyl]-2-yl]sulfonyl}-1H-1,3-benzodiazole exhibits potent SSRI activity, suggesting its potential as a novel antidepressant agent. Further clinical trials are needed to confirm these findings and evaluate its safety and efficacy in human subjects.

In addition to its SSRI activity, this compound has also been investigated for its anti-inflammatory properties. Chronic inflammation is a key factor in many diseases, including arthritis and neurodegenerative disorders. Studies have shown that 1-{[4'-(1H-1,3-benzodiazole-1-sulfonyl)-4-methoxy-[1,1'-biphenyl]-2-yl]sulfonyl}-1H-1,3-benzodiazole can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). This makes it a potential candidate for the development of anti-inflammatory drugs with fewer side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

The pharmacokinetic properties of 1-{[4'-(1H-1,3-benzodiazole-1-sulfonyl)-4-methoxy-[1,1'-biphenyl]-2-yl]sulfonyl}-1H-1,3-benzodiazole have also been studied extensively. Its high lipophilicity allows for good absorption through biological membranes, leading to improved bioavailability. However, the compound's metabolic stability and clearance rate are important factors that need to be optimized for clinical use. Preclinical studies have shown that it has a favorable pharmacokinetic profile with a moderate half-life and low clearance rate, making it suitable for once-daily dosing regimens.

Toxicity studies have indicated that 1-{[4'-(1H-1,3-benzodiazole-1-sulfonyl)-4-methoxy-[1,1'-biphenyl]-2-yl]sulfonyl}-benzodiazole is generally well-tolerated at therapeutic doses. However, like all new chemical entities (NCEs), it is essential to conduct comprehensive safety assessments before advancing to clinical trials. These assessments include evaluating potential genotoxicity, carcinogenicity, and reproductive toxicity to ensure that the compound is safe for human use.

In conclusion, 1-{[4'-(benzodiazole-sulfonyl)-4-methoxy-[biphenyl]-2-yl]sulfonyl}-(benzodiazole) (CAS No. 2249525-26-4) represents a promising new molecule with potential applications in the treatment of depression, anxiety disorders, and chronic inflammation. Its unique structural features and favorable pharmacological properties make it an attractive target for further research and development in the pharmaceutical industry. Ongoing studies aim to optimize its therapeutic potential while ensuring its safety and efficacy for clinical use.